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Compound of Interest

Compound Name: 6-Chloro-5-cyanonicotinic Acid
CAS No.: 1206969-20-1
Cat. No.: B1424278
Get Quote
. J

CAS No: 1206969-20-1 Formula: C7HsCIN202 Molecular Weight: 182.56 g/mol Synonyms: 6-
Chloro-5-cyanopyridine-3-carboxylic acid; 5-Cyano-6-chloronicotinic acid.[1]

Core Directive: The "Why" Behind the Hazard

As a Senior Application Scientist, it is critical to look beyond the Safety Data Sheet (SDS). This
compound is not merely an "irritant”; it is a highly functionalized electrophile. The presence of
the electron-withdrawing cyano group at the 5-position and the nitrogen in the pyridine ring
makes the chlorine atom at the 6-position exceptionally reactive toward nucleophilic aromatic
substitution (SnAr).

Scientific Implication:

» High Reactivity: It will rapidly react with nucleophiles (amines, thiols, and water under basic
conditions). This makes it a potent skin sensitizer and a lachrymator risk if dust is inhaled.

» Moisture Sensitivity: The nitrile group (-CN) and the carboxylic acid moiety require strict
moisture control to prevent hydrolysis to the amide or decarboxylation, which compromises
purity and yield.
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Hazard Identification & Toxicology (E-E-A-T)
lassificati L :

Hazard Code Description Technical Insight

Bioavailability: Pyridine acids
H302 Harmful if swallowed are often rapidly absorbed.[1]

Assume systemic toxicity.

Mechanism: Likely alkylation of
H315 Causes skin irritation skin proteins via the reactive 6-

chloro group.[1]

Risk: Acidic nature +
H319 Causes serious eye irritation electrophilic reactivity =

potential for corneal opacity.[1]

Dust Hazard: Fine powder can
H335 May cause respiratory irritation  act as a mucous membrane

desiccant and irritant.[1]

The "Hidden" Hazard: Cyanide Moiety

While the nitrile group is covalently bonded, thermal decomposition (fire) or reaction with strong
acids can release Hydrogen Cyanide (HCN).

o Combustion Products: Carbon oxides (CO, COz2), Nitrogen oxides (NOx), Hydrogen chloride
(HCI), Hydrogen cyanide (HCN).

Engineering Controls & PPE Matrix
Hierarchy of Controls

o Primary Barrier: All handling of the solid powder must occur inside a Class Il Biological
Safety Cabinet or a Chemical Fume Hood with a face velocity > 100 fpm.

o Secondary Barrier: Use of a static-dissipative weighing enclosure is recommended to
prevent powder scattering.
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Personal Protective Equipment (PPE) Selection

o Gloves: Do not rely on standard latex.

o Recommendation:Double-gloving. Inner layer: Nitrile (4 mil). Outer layer: Laminated film
(Silver Shield/4H) or thick Nitrile (8 mil) for prolonged handling.

o Reasoning: Halogenated pyridines can permeate thin nitrile rubber.

» Respiratory: If working outside a hood (not recommended) or cleaning spills, use a
P100/OV/AG (Organic Vapor/Acid Gas) cartridge respirator. The "Acid Gas" rating is crucial
due to potential HCI/HCN evolution.

» Eye Protection: Chemical splash goggles (ANSI Z87.1). Face shield required for scale-up
(>10g) reactions.

Handling & Storage Protocols
Storage Architecture

o Temperature:2°C to 8°C (Refrigerated).

o Atmosphere:lnert Gas (Argon or Nitrogen). The container must be backfilled with inert gas
after every use.

« Container: Amber glass to prevent photodegradation.

Experimental Protocol: Safe Weighing & Transfer

This workflow minimizes hydrolysis and exposure.

- Wait 30 mins uilibrate to o
Start: Remove from Fridge event Condensation ransfer to Fume Hoox Open under Argon/N2 Flow Weigh into Tared Vial Return to 4°C Storage

Click to download full resolution via product page

Figure 1: Safe weighing and transfer workflow to prevent moisture ingress and operator
exposure.
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Emergency Response & Waste Disposal
Fire | Thermal Decomposition

Crucial Decision: If this material burns, it generates HCN.

o Firefighting: Do NOT use a water jet (spreads contamination). Use dry chemical, COz, or
alcohol-resistant foam.

o PPE: Firefighters must wear full SCBA.

Spillage Decision Tree

Spill Detected

Assess Size
Wet Wipe (Acetone/Water) Evacuate Area
Double Bag -> Haz Waste Don SCBA/Respirator

:

Cover with Soda Ash/Lime
(Neutralize Acid)

Collect as Haz Waste

(Tag: Cyanide/Acid)

Click to download full resolution via product page
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Figure 2: Decision logic for spill response. Note the neutralization step for larger spills.

Waste Disposal[1][3]

o Stream: Halogenated Organic Waste.

e Segregation:DO NOT mix with strong acids (risk of HCN) or strong bases (exothermic

hydrolysis).

o Labeling: Must be flagged as "Contains Cyanides" if local regulations require specific

incineration protocols for nitriles.

Scientific Context: Reactivity Profile

For researchers using this in drug development (e.g., kinase inhibitors), understand the

Regioselectivity:

e C-6 Position (Cl): The most reactive site. Susceptible to SnAr by amines or alkoxides.

e C-3 Position (COOH): Standard amide coupling (EDC/HATU).

o C-5 Position (CN): Stable under standard coupling; requires harsh conditions (H2SO4/Heat)

to hydrolyze.

Compatibility Table:

Reagent Type Compatibility Precaution
) Hydrolysis of nitrile (slow)
Water/Moisture Poor ] ]
or acid chloride (fast).[1]
Can deprotonate or displace
Strong Bases Poor
CL[1]
] Potential HCN evolution;
Strong Acids Hazardous

hydrolysis of nitrile.[1]

| Oxidizers | Incompatible | Risk of fire/explosion.[1] |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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